Methyl N-(5-cyanoimidazol-4-yl)acetimidate

• Molecular Formula: C7H8N4O
• Molecular Weight: 164.16 g/mol
• IUPAC Name: methyl N-(5-cyano-1H-imidazol-4-yl)ethanimidate
• InChI: InChI=1S/C7H8N4O/c1-5(12-2)11-7-6(3-8)9-4-10-7/h4H,1-2H3,(H,9,10)
• InChI Key: SLTZRPWSNZDEAE-UHFFFAOYSA-N
• Canonical SMILES: CC(=NC1=C(NC=N1)C#N)OC

Description

Methyl N-(5-cyanoimidazol-4-yl)acetimidate is a useful research compound. Its molecular formula is C7H8N4O and its molecular weight is 164.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5 g of 4-amino-5-cyanoimidazole was suspended in 10 mL of DMF and 10 mL of trimethyl orthoacetate was added, followed by stirring at 90° C. for 30 minutes. The reaction solution was concentrated under reduced pressure and the residue was dilute with ethyl acetate, and then 4.2 g of desired compound deposited as a crystal was collected by filtration. The solution was concentrated and the residue was purified by silica gel column chromatograpy (eluent: ethyl acetate) and then recrystallized from ethyl acetate-n-hexane to obtain 2.9 g of a desired compound as a crystal.